N-{4-[(dimethylamino)carbonyl]phenyl}-4-methoxybenzamide

• IUPAC Name: 4-[(4-methoxybenzoyl)amino]-N,N-dimethylbenzamide
• InChI: InChI=1S/C17H18N2O3/c1-19(2)17(21)13-4-8-14(9-5-13)18-16(20)12-6-10-15(22-3)11-7-12/h4-11H,1-3H3,(H,18,20)
• InChI Key: CFSGHOUNWFZSJQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

Synthesis Analysis

The synthesis of N-{4-[(dimethylamino)carbonyl]phenyl}-4-methoxybenzamide and related compounds often involves acylation reactions, employing reagents such as 3-aminophenol and 4-metoxybenzoylchloride in suitable solvents like THF. These processes are characterized by their ability to form complex molecules with high precision, as demonstrated in the preparation of related benzamide derivatives (Karabulut et al., 2014; Sakaguchi et al., 1992; Wineholt et al., 1970)¹²³.

Molecular Structure Analysis

Molecular structure determination, using techniques like X-ray crystallography and DFT calculations, reveals the intricate geometries of these compounds. The studies highlight the influence of intermolecular interactions on molecular geometry, especially the rotational conformation of aromatic rings, and the presence of four- and five-membered chelate rings in some derivatives (Karabulut et al., 2014; Shuler et al., 2012; Argibay-Otero et al., 2020)¹⁴⁵.

Chemical Reactions and Properties

Chemical reactions involving N-{4-[(dimethylamino)carbonyl]phenyl}-4-methoxybenzamide and its analogs are diverse, including directed metalations and acylation reactions that lead to various functionalized products (Brennan et al., 2003; Constantino et al., 1992). These reactions underscore the compound's reactivity and versatility in synthesizing targeted molecules⁶⁷.

Physical Properties Analysis

Physical properties such as crystallinity and polymorphism have been extensively studied. For example, different crystalline polymorphs of related benzamide derivatives exhibit unique structural characteristics, highlighting the compound's solid-state behavior (Yasuoka et al., 1969)⁸.

Chemical Properties Analysis

The chemical properties of N-{4-[(dimethylamino)carbonyl]phenyl}-4-methoxybenzamide derivatives, such as reactivity in N-acylation and the formation of chelate rings, demonstrate the compound's utility in creating complex molecular architectures with specific functionalities (Argibay-Otero et al., 2020; Shuler et al., 2012)⁵⁴.